Cas no 169789-47-3 (5-Ethoxy-1H-indole-3-carbaldehyde)

• Product Name: 5-Ethoxy-1H-indole-3-carbaldehyde
• CAS No: 169789-47-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD07364715
• CID: 65844
• PubChem ID: 4777881
• Update Time: 2025-07-15

5-Ethoxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-1H-indole-3-carbaldehyde
• 5-ETHOXY-3-INDOLECARBOXALDEHYDE
• 5-Ethoxyindole-3-carboxaldehyde
• 5-ethoxyindole-3-carbaldehyde
• AKOS JY2083524
• 5-ETHOXYINDOLE-3-ALDEHYDE
• 1H-Indole-3-carboxaldehyde, 5-ethoxy-
• PubChem8554
• AM784
• 5-ethoxy-1H-indole-3-carboxaldehyde
• SBB066662
• 1H-Indole-3-carboxaldehyde,5-ethoxy-
• VI30444
• SCHEMBL4607814
• E-6000
• AC-8791
• AKOS004119529
• DTXSID20406464
• SY039682
• 5-Ethoxy-1H-indole-3-carbaldehyde, AldrichCPR
• 5-ethoxy-1H-indole-3-carbaldehyde;5-Ethoxyindole-3-carbaldehyde
• DS-0188
• FT-0659307
• A811143
• 169789-47-3
• CS-W005387
• MFCD07364715
• DB-001311

• MDL： MFCD07364715
• Inchi： 1S/C11H11NO2/c1-2-14-9-3-4-11-10(5-9)8(7-13)6-12-11/h3-7,12H,2H2,1H3
• InChI Key： MSEZSIQZGXBEDM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C=O)=CN2

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 381.8℃ at 760 mmHg
• Flash Point: 86.2±19.8 °C
• Refractive Index: 1.655
• PSA: 42.09000
• LogP: 2.37910

5-Ethoxy-1H-indole-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Ethoxy-1H-indole-3-carbaldehyde

5-Ethoxy-1H-indole-3-carbaldehyde (CAS No. 169789-47-3): An Overview of Its Structure, Synthesis, and Applications

5-Ethoxy-1H-indole-3-carbaldehyde (CAS No. 169789-47-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes an indole core and an ethoxy substituent at the 5-position, along with an aldehyde functional group at the 3-position. The combination of these structural features makes 5-Ethoxy-1H-indole-3-carbaldehyde a valuable building block for the synthesis of more complex molecules with diverse biological and chemical properties.

The molecular formula of 5-Ethoxy-1H-indole-3-carbaldehyde is C₁₂H₁₃NO₂, and its molecular weight is approximately 203.24 g/mol. The compound can be synthesized through various methods, including the Vilsmeier-Haack reaction, which involves the condensation of an indole derivative with a formylating agent such as phosphorus oxychloride and N,N-dimethylformamide (DMF). This reaction pathway is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, 5-Ethoxy-1H-indole-3-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a precursor for the synthesis of indole-based drugs. Indoles are a class of heterocyclic compounds that are widely found in natural products and have been associated with a range of biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of the ethoxy substituent in 5-Ethoxy-1H-indole-3-carbaldehyde can influence the lipophilicity and metabolic stability of the resulting derivatives, making it a valuable starting material for drug discovery efforts.

A notable example of the application of 5-Ethoxy-1H-indole-3-carbaldehyde in medicinal chemistry is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressant drugs that work by increasing the levels of serotonin in the brain. The indole scaffold is a common structural motif in many SSRI drugs, and the ethoxy substituent can enhance the binding affinity to serotonin transporters, thereby improving the therapeutic efficacy. Recent studies have shown that derivatives of 5-Ethoxy-1H-indole-3-carbaldehyde exhibit potent SSRI activity and have shown promise in preclinical models of depression.

Beyond medicinal chemistry, 5-Ethoxy-1H-indole-3-carbaldehyde has also found applications in materials science. The unique electronic properties of indoles make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the aldehyde functional group allows for further functionalization through reactions such as Knoevenagel condensations or reductive aminations, which can introduce additional functionalities to enhance the performance of these materials.

In addition to its synthetic utility, 5-Ethoxy-1H-indole-3-carbaldehyde has been studied for its potential as a fluorescent probe. Indoles are known for their strong fluorescence properties, and modifications to the indole core can fine-tune these properties for specific applications. For example, derivatives of 5-Ethoxy-1H-indole-3-carbaldehyde have been used as fluorescent sensors for detecting metal ions or other analytes in solution. The ethoxy substituent can influence the fluorescence quantum yield and emission wavelength, making it a valuable tool for developing sensitive and selective analytical methods.

The safety profile of 5-Ethoxy-1H-indole-3-carbaldehyde is another important consideration for its use in various applications. While it is not classified as a hazardous material or controlled substance, proper handling and storage precautions should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 5-Ethoxy-1H-indole-3-carbaldehyde (CAS No. 169789-47-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure makes it an attractive building block for synthetic chemistry, while its biological activities and material properties open up numerous avenues for research and development. As ongoing studies continue to uncover new applications and optimize existing ones, 5-Ethoxy-1H-indole-3-carbaldehyde is likely to remain an important compound in both academic and industrial settings.